(Rac)-3-(2-methyl-cyclopentylamino)-propanoic acid ethyl ester
Cat. No. B8306317
M. Wt: 199.29 g/mol
InChI Key: MAHDBEPTQNDJFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07517873B2
Procedure details
To a solution of 9.2 g (0.060 mole) of 3-amino-propanoic acid ethyl ester HCl salt and 5.9 g (0.060 mole) of (rac)-2-methyl-cyclopentanone in 300 mL of dichloromethane was added 10.8 g (0.132 mole) of sodium acetate and 19.1 g (0.090 sodium triacetoxyborohydride (19.1 g, 90 mmol). The mixture was stirred at ambient temperature overnight and then quenched by the addition of 100 mL of 10% sodium bicarbonate solution. The aqueous layer was extracted twice with 200 mL of dichloromethane, and the combined dichloromethane layers dried over anhydrous magnesium sulfate. The mixture was filtered, concentrated under reduced pressure, and distilled at 0.0015 mm Hg (bp 70 degrees), to give 9.8 g of (rac)-3-(2-methyl-cyclopentylamino)-propanoic acid ethyl ester.
Identifiers
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REACTION_CXSMILES
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Cl.[CH2:2]([O:4][C:5](=[O:9])[CH2:6][CH2:7][NH2:8])[CH3:3].[CH3:10][CH:11]1[CH2:15][CH2:14][CH2:13][C:12]1=O.C([O-])(=O)C.[Na+].C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+]>ClCCl>[CH2:2]([O:4][C:5](=[O:9])[CH2:6][CH2:7][NH:8][CH:12]1[CH2:13][CH2:14][CH2:15][CH:11]1[CH3:10])[CH3:3] |f:0.1,3.4,5.6|
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Inputs
Step One
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Name
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Quantity
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9.2 g
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Type
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reactant
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Smiles
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Cl.C(C)OC(CCN)=O
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Name
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Quantity
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5.9 g
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Type
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reactant
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Smiles
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CC1C(CCC1)=O
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Name
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Quantity
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10.8 g
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[Na+]
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Name
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Quantity
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19.1 g
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Type
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reactant
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Smiles
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C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]
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Name
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Quantity
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300 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at ambient temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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quenched by the addition of 100 mL of 10% sodium bicarbonate solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted twice with 200 mL of dichloromethane
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the combined dichloromethane layers dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled at 0.0015 mm Hg (bp 70 degrees)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(C)OC(CCNC1C(CCC1)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.8 g | |
| YIELD: CALCULATEDPERCENTYIELD | 82% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
